Cas no 18933-88-5 (6,6'-Diazido-6,6'-dideoxytrehalose)

• Product Name: 6,6'-Diazido-6,6'-dideoxytrehalose
• CAS No: 18933-88-5
• MF: C₁₂H₂₂N₆O₉
• MW: 394.337882518768
• MDL: MFCD30749262
• CID: 222203
• PubChem ID: 146680198
• Update Time: 2025-11-01

6,6'-Diazido-6,6'-dideoxytrehalose Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,6-azido-6-deoxy-a-D-glucopyranosyl6-azido-6-deoxy-
• 6,6'-Diazido-6,6'-dideoxytrehalose
• Glucopyranoside,6-azido-6-deoxy-a-D-glucopyranosyl6-azido-6-deoxy-, a-D- (8CI)
• Trehalose,6,6'-diazido-6,6'-dideoxy-
• imino-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[(iminoazaniumylideneamino)methyl]oxan-2-yl]oxyoxan-2-yl]methylimino]azanium
• 18933-88-5

• MDL： MFCD30749262
• Inchi： 1S/C12H22N6O9/c13-17-15-1-3-5(19)7(21)9(23)11(25-3)27-12-10(24)8(22)6(20)4(26-12)2-16-18-14/h3-14,19-24H,1-2H2/q+2/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12-/m1/s1
• InChI Key： XKQFTGGURWUGHN-LIZSDCNHSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN=[N+]=N)O1)O)O)O)[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN=[N+]=N)O1)O)O)O

Computed Properties

• Exact Mass: 394.14482630 g/mol
• Monoisotopic Mass: 394.14482630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224
• Molecular Weight: 394.34

Experimental Properties

• Melting Point: 211°C(lit.)

6,6'-Diazido-6,6'-dideoxytrehalose Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 6,6'-Diazido-6,6'-dideoxytrehalose

Exploring the Properties and Applications of 6,6'-Diazido-6,6'-dideoxytrehalose (CAS No. 18933-88-5)

6,6'-Diazido-6,6'-dideoxytrehalose (CAS No. 18933-88-5) is a chemically modified derivative of trehalose, a naturally occurring disaccharide known for its stabilizing properties. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique azido-functionalized structure, which enables versatile applications in click chemistry, bioconjugation, and drug delivery systems. Researchers are particularly interested in its potential to serve as a molecular scaffold for designing advanced biomaterials.

The azido groups in 6,6'-Diazido-6,6'-dideoxytrehalose make it an excellent candidate for bioorthogonal reactions, a hot topic in modern chemistry. These reactions allow for selective labeling and modification of biomolecules without interfering with native biological processes. With the rise of precision medicine and targeted therapies, this compound is being explored for its role in developing next-generation diagnostics and therapeutic agents. Its compatibility with Cu-free click chemistry further enhances its utility in live-cell imaging and in vivo applications.

Another area of growing interest is the use of 6,6'-Diazido-6,6'-dideoxytrehalose in glycobiology. As scientists delve deeper into the glycosylation patterns of proteins and lipids, this compound provides a tool for probing carbohydrate-protein interactions. Its stability under physiological conditions makes it suitable for studying cell-surface glycans, a critical aspect of immunotherapy and vaccine development. Recent studies have also highlighted its potential in biomimetic materials, where it can mimic natural polysaccharides to create synthetic extracellular matrices.

From an industrial perspective, 6,6'-Diazido-6,6'-dideoxytrehalose is being investigated for its role in smart materials and nanotechnology. Its ability to form stable cross-linked networks has implications for designing self-healing polymers and responsive hydrogels. These materials are increasingly relevant in tissue engineering and controlled release systems, aligning with the global push toward sustainable biomaterials. Companies specializing in green chemistry are particularly keen on optimizing its synthesis to reduce environmental impact.

In summary, 6,6'-Diazido-6,6'-dideoxytrehalose (CAS No. 18933-88-5) represents a multifaceted compound with broad applications across biomedical research, material science, and industrial biotechnology. Its unique chemical properties and compatibility with cutting-edge technologies position it as a valuable asset in addressing some of today's most pressing scientific challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing personalized medicine and eco-friendly material design.